![molecular formula C21H20N4O B7695733 N-(1-ethyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-methylbenzamide](/img/structure/B7695733.png)
N-(1-ethyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(1-ethyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-methylbenzamide” is a complex organic compound. It contains a pyrazolo[3,4-b]quinoline core, which is a bicyclic structure consisting of a pyrazole ring fused with a quinoline .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds, such as 1H-pyrazolo[3,4-b]pyridine derivatives, have been synthesized using various strategies . These methods are often systematized according to the method used to assemble the pyrazolopyridine system .Mechanism of Action
The mechanism of action of N-(1-ethyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-methylbenzamide involves the selective inhibition of the P2X3 channel, which is expressed on sensory neurons in the peripheral nervous system. This channel is activated by ATP released from damaged or inflamed tissues, and its activation results in the transmission of pain signals to the central nervous system. By blocking the P2X3 channel, this compound is able to reduce the transmission of pain signals, resulting in a reduction in pain sensation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its selective inhibition of the P2X3 channel. This inhibition results in a reduction in the transmission of pain signals, which in turn leads to a reduction in pain sensation. This compound has been shown to be effective in various models of chronic pain, including neuropathic pain, inflammatory pain, and cancer pain.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(1-ethyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-methylbenzamide for lab experiments is its selectivity for the P2X3 channel. This allows researchers to study the specific role of this channel in pain transmission, without affecting other sensory modalities. However, one limitation of this compound is its relatively low potency, which may require high concentrations of the drug to achieve a significant effect. Additionally, this compound is not effective in all models of chronic pain, suggesting that it may have limited applicability in certain contexts.
Future Directions
There are several potential future directions for research on N-(1-ethyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-methylbenzamide and related compounds. One area of interest is the development of more potent and selective inhibitors of the P2X3 channel, which may be more effective in treating chronic pain. Another area of interest is the study of the role of the P2X3 channel in other physiological processes, such as inflammation and immune function. Finally, there is interest in exploring the potential of this compound and related compounds for the treatment of other conditions, such as migraine and irritable bowel syndrome.
Synthesis Methods
The synthesis of N-(1-ethyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-methylbenzamide involves several steps, starting with the reaction of 6-methyl-1H-pyrazolo[3,4-b]quinoline with ethyl bromoacetate to form the ethyl ester derivative. This is followed by a series of reactions to convert the ester to the amide and then to the final product, this compound.
Scientific Research Applications
N-(1-ethyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-methylbenzamide has been the subject of extensive scientific research, with numerous preclinical studies demonstrating its efficacy in various models of chronic pain. These studies have shown that this compound is able to selectively block the P2X3 channel, which is involved in the transmission of pain signals from peripheral nerves to the central nervous system. This blockade results in a reduction in pain sensation, without affecting other sensory modalities such as touch or temperature.
properties
IUPAC Name |
N-(1-ethyl-6-methylpyrazolo[3,4-b]quinolin-3-yl)-2-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N4O/c1-4-25-20-17(12-15-11-13(2)9-10-18(15)22-20)19(24-25)23-21(26)16-8-6-5-7-14(16)3/h5-12H,4H2,1-3H3,(H,23,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXNVHOXUTKQEQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=C3C=C(C=CC3=N2)C)C(=N1)NC(=O)C4=CC=CC=C4C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.